7-amino-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one

• IUPAC Name: 7-amino-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C6H6N4O/c7-4-1-2-10-5(3-4)8-9-6(10)11/h1-3H,7H2,(H,9,11)
• InChI Key: XNHMMKQABPHGCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NNC2=O)C=C1N
• Molecular Formula: C6H6N4O
• Molecular Weight: 150.14 g/mol
• CAS No.: 1823936-06-6

Description

7-amino-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one is a chemical compound with the molecular formula C6H6N4O. It has a molecular weight of 150.14.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using the B3LYP/6-311G (2d,2p) approach and the GAUSSIAN 16W program. The assignment of the observed bands to the respective normal modes was proposed on the basis of PED calculations.

Physical and Chemical Properties Analysis

This compound has a predicted density of 1.74±0.1 g/cm3 and a predicted pKa of 7.61±0.40. It is a powder at room temperature.

Scientific Research Applications

Heterocyclic Compounds and Optical Sensors

Heterocyclic compounds, including triazolo[4,3-a]pyridine derivatives, are crucial in organic chemistry due to their extensive applications in biological and medicinal fields. These compounds serve as recognition units in the synthesis of optical sensors, thanks to their ability to form coordination and hydrogen bonds. This makes them suitable for sensing applications and highlights their significant biological and medicinal utility (Jindal & Kaur, 2021).

Broad Biological Activities of Triazole Derivatives

Triazole derivatives exhibit a wide range of biological activities, making them an important class of compounds for drug development. They have been explored for anti-inflammatory, antimicrobial, antimycobacterial, antitumoral, and antiviral properties, along with activity against neglected diseases. The versatility and structural diversity of triazole derivatives enable them to be used in various therapeutic areas, emphasizing their potential in addressing emerging health challenges (Ferreira et al., 2013).

Fine Organic Synthesis Industry Applications

Amino-1,2,4-triazoles are fundamental raw materials in the fine organic synthesis industry. They are employed in producing agricultural products, pharmaceuticals, dyes, and high-energy materials. Their use extends to analytical reagents, flotation reagents, heat-resistant polymers, products with fluorescent properties, and ionic liquids, showcasing their versatility across applied sciences, biotechnology, energy, and chemistry sectors (Nazarov et al., 2021).

Corrosion Inhibition

Quinoline derivatives, including triazolo[4,3-a]pyridine, are recognized for their anticorrosive properties. These compounds form stable chelating complexes with surface metallic atoms, offering effective protection against metallic corrosion. This application underlines the importance of heterocyclic compounds in industrial processes, highlighting their potential to contribute significantly to materials science (Verma et al., 2020).

Potential in CNS Acting Drugs Synthesis

Heterocycles with heteroatoms such as nitrogen form a large class of organic compounds with potential CNS activity. These compounds are explored for their effects ranging from depression to euphoria and convulsion, indicating the potential of triazolo[4,3-a]pyridine derivatives in the development of novel CNS acting drugs (Saganuwan, 2017).

Safety and Hazards

The compound is classified under GHS07 and has the signal word "Warning". Hazard statements include H335 (May cause respiratory irritation), H315 (Causes skin irritation), and H319 (Causes serious eye irritation).